2-((4-((4-chlorophenyl)sulfonyl)-2-(4-fluorophenyl)oxazol-5-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)sulfonyl-2-(4-fluorophenyl)-1,3-oxazol-5-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H15ClF2N2O4S2/c24-15-3-11-19(12-4-15)34(30,31)22-23(32-21(28-22)14-1-5-16(25)6-2-14)33-13-20(29)27-18-9-7-17(26)8-10-18/h1-12H,13H2,(H,27,29)
• InChI Key: GTJQHQOPRBFTLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=C(O2)SCC(=O)NC3=CC=C(C=C3)F)S(=O)(=O)C4=CC=C(C=C4)Cl)F
• Molecular Formula: C23H15ClF2N2O4S2
• Molecular Weight: 521.0 g/mol

Description

2-((4-((4-chlorophenyl)sulfonyl)-2-(4-fluorophenyl)oxazol-5-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H15ClF2N2O4S2 and its molecular weight is 520.95. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity

Research has demonstrated that derivatives of sulfonamide, including structures similar to the compound , have been synthesized and tested for their cytotoxic activity against different cancer cell lines. For instance, novel sulfonamide derivatives have shown significant anticancer activity, particularly against breast and colon cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Anticancer Evaluation

Another study synthesized and characterized a series of 4-arylsulfonyl-1,3-oxazoles, evaluating their anticancer activities against a broad panel of cancer cell lines. Some derivatives exhibited high activity against CNS cancer subpanels, such as Glioblastoma and Gliosarcoma, indicating the compound's relevance in developing anticancer drugs (Zyabrev, Demydchuk, Zhirnov, & Brovarets, 2022).

Antimicrobial and Anti-enzymatic Properties

Derivatives of the compound have also been synthesized with multifunctional moieties and evaluated for their antibacterial and anti-enzymatic potentials. Some synthesized compounds demonstrated good inhibitory activity against gram-negative bacterial strains, indicating their potential use as antibacterial agents (Nafeesa, Aziz‐ur‐Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).

Fluorescent Molecular Probes

Research into fluorescent molecular probes has involved compounds with a structure resembling the one . These compounds exhibit strong solvent-dependent fluorescence, suggesting their application in developing ultrasensitive fluorescent molecular probes for biological events and processes (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).

Urease Inhibition and Antimicrobial Activities

Novel 5-aryl thiophenes containing sulphonylacetamide groups have been synthesized and evaluated for their promising antibacterial and anti-urease activities. These studies highlight the compound's potential in developing new antibacterial agents and urease inhibitors (Noreen, Rasool, Gull, Zubair, Mahmood, Ayub, Nasim, Yaqoob, Zia-ul-Haq, & De Feo, 2015).